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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B607121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of octamethyltrisiloxane, a

versatile silicone compound. The document details its key synonyms, physicochemical

properties, and toxicological profile, presenting data in a clear and accessible format.

Furthermore, it outlines generalized experimental protocols for toxicological assessment and

provides a logical workflow for its safety evaluation, aligning with international standards. This

guide is intended to be a valuable resource for professionals in research, development, and

safety assessment.

Chemical Identity and Synonyms
Octamethyltrisiloxane is a linear siloxane that is scientifically and commercially known by a

variety of names. Accurate identification is crucial for literature searches and regulatory

compliance.

Table 1: Key Synonyms and Identifiers for Octamethyltrisiloxane
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Identifier Type Value

IUPAC Name 1,1,1,3,3,5,5,5-Octamethyltrisiloxane

CAS Number 107-51-7[1]

EC Number 203-497-4

Molecular Formula C8H24O2Si3

Common Synonyms
Dimethylbis(trimethylsiloxy)silane, MDM

(siloxane), L3

Trade Names
Dow Corning OS 20, FRD 20, KF 96A1cs, KF

96L1.0

Physicochemical Properties
The utility of octamethyltrisiloxane in various applications is dictated by its distinct physical

and chemical characteristics.

Table 2: Physicochemical Properties of Octamethyltrisiloxane
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Property Value Source

Molecular Weight 236.53 g/mol [1]

Appearance Colorless, odorless liquid

Boiling Point 153 °C (at 1013 hPa) [2]

Melting Point < -80 °C [2]

Density 0.82 g/cm³ (at 25 °C)

Vapor Pressure 5.35 hPa (at 25 °C) [2]

Water Solubility 0.0345 mg/L (at 23 °C) [2]

log Kow (Octanol-Water

Partition Coefficient)
6.60 (at 24.1 °C) [2]

Viscosity 1.0 cSt (at 25 °C)

Flash Point 33 °C

Toxicological Profile
The safety profile of octamethyltrisiloxane has been evaluated through various toxicological

studies, primarily following OECD guidelines.

Table 3: Summary of Toxicological Data for Octamethyltrisiloxane
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Endpoint Result Species Guideline

Acute Oral Toxicity

(LD50)
> 2000 mg/kg bw Rat OECD TG 423

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg bw Rat OECD TG 402

Acute Inhalation

Toxicity (LC50)
> 22.6 mg/L (4 hours) Rat OECD TG 403

Skin Irritation Not irritating Rabbit EPA OPPTS 870.2500

Skin Sensitization Not a sensitizer Human Patch Test

Repeated Dose Oral

Toxicity (28-day)

Increased liver weight

at ≥250 mg/kg bw/day
Rat OECD TG 407

Reproductive/Develop

mental Toxicity

Screening

No reproductive or

developmental toxicity

observed

Rat OECD TG 422

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of octamethyltrisiloxane are

based on internationally recognized OECD guidelines. The following are generalized

methodologies for key studies.

Repeated Dose 28-Day Oral Toxicity Study (Based on
OECD TG 407)
Objective: To evaluate the potential adverse effects of octamethyltrisiloxane following

repeated oral administration for 28 days.

Methodology:

Test Animals: Healthy young adult Sprague-Dawley rats are used. Animals are randomized

into control and treatment groups, with a minimum of 5 males and 5 females per group.
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Dose Administration: Octamethyltrisiloxane is administered daily by oral gavage. Dose

levels of 0 (vehicle control), 25, 250, and 1000 mg/kg body weight/day have been used in

studies.[3] A suitable vehicle, such as corn oil, is used to prepare the dosing solutions.

Observations:

Clinical Signs: Animals are observed daily for any signs of toxicity.

Body Weight and Food Consumption: Recorded weekly.

Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study

for analysis of hematological and biochemical parameters.

Pathology:

Gross Necropsy: All animals are subjected to a full gross necropsy at the end of the study.

Histopathology: Organs and tissues are preserved for microscopic examination. In studies

with octamethyltrisiloxane, the liver has been identified as a target organ.[3]

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
(Based on OECD TG 422)
Objective: To screen for potential reproductive and developmental toxicity of

octamethyltrisiloxane, in addition to general systemic toxicity.

Methodology:

Test Animals: Groups of male and female Sprague-Dawley rats (at least 10 per sex per

group) are used.

Dose Administration: The substance is administered daily by whole-body vapor inhalation to

different groups at varying concentrations.[2]

Study Design:
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Pre-mating: Males are dosed for a minimum of two weeks prior to mating. Females are

dosed for two weeks prior to mating.

Mating: Animals are paired for mating. Dosing continues for both sexes.

Gestation and Lactation: Dosing of females continues throughout pregnancy and lactation.

Observations:

Parental Animals: Monitored for clinical signs of toxicity, effects on mating performance,

fertility, gestation length, and parturition.

Offspring: Litters are examined for viability, sex ratio, and any developmental

abnormalities. Pup weights are recorded.

Pathology: Parental animals are subjected to gross necropsy and histopathological

examination, with a focus on reproductive organs.

Safety Assessment Workflow
The evaluation of the safety of a chemical substance like octamethyltrisiloxane follows a

structured workflow, integrating data from various sources to characterize potential risks.
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Caption: A generalized workflow for the safety assessment of a chemical substance.

Conclusion
Octamethyltrisiloxane is a well-characterized compound with a range of synonyms and

defined physicochemical properties. Its toxicological profile indicates low acute toxicity, and it is

not considered a skin irritant or sensitizer. Repeated dose studies have identified the liver as a
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potential target organ at higher doses. The provided generalized experimental protocols, based

on OECD guidelines, offer a framework for conducting robust safety assessments. The safety

assessment workflow illustrates the systematic process of integrating hazard, dose-response,

and exposure data to characterize and manage potential risks associated with the use of this

and other chemical substances. This guide serves as a foundational resource for professionals

requiring detailed technical information on octamethyltrisiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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